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Compound of Interest

Compound Name: Estrone-13C2

Cat. No.: B12421631 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals handling Estrone-13C2. Adherence to these procedures is

mandatory to ensure personal safety and the integrity of experimental work. The chemical

hazards of Estrone-13C2 are primarily determined by the parent molecule, estrone.[1] Estrone

is a natural estrogenic hormone and should be handled as a hazardous substance, as it is

suspected of causing cancer and may damage fertility or an unborn child.[2][3][4]

Personal Protective Equipment (PPE)
All personnel must wear the following PPE when handling Estrone-13C2. This equipment

should be donned before entering the designated handling area and removed before exiting.
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PPE Item Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended)

To prevent skin contact with

the compound.[1] Change

gloves immediately if

contaminated.

Body Protection Laboratory coat
To protect clothing and skin

from contamination.

Eye Protection
Safety glasses with side

shields or goggles

To prevent eye contact with the

compound, especially when

handling the powder form.

Respiratory Protection
NIOSH-approved respirator (if

applicable)

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Operational Plan: Step-by-Step Handling
Procedures
Follow this workflow to minimize exposure and ensure safe handling of Estrone-13C2.
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Preparation

Handling (in Chemical Fume Hood)

Post-Handling

1. Hazard Assessment & Area Preparation

2. Don Appropriate PPE

3. Weighing of Estrone-13C2 Powder

4. Dissolution in Appropriate Solvent

5. Perform Experimental Procedures

6. Decontaminate Work Surfaces

7. Dispose of Waste

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Estrone-13C2 Handling Workflow
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Detailed Steps:

Hazard Assessment and Area Preparation:

Before beginning any work, review the Safety Data Sheet (SDS) for Estrone.

Designate a specific area for handling, preferably within a certified chemical fume hood.

Ensure all necessary equipment, including an analytical balance, spatulas, and

appropriate glassware, is clean and readily available.

Have a chemical spill kit accessible.

Don Appropriate PPE:

Put on all PPE as specified in the table above.

Weighing of Estrone-13C2 Powder:

All weighing and handling of the solid compound must be conducted within a chemical

fume hood to minimize the risk of inhalation.

Handle the powder carefully to avoid creating dust.

Dissolution in Appropriate Solvent:

If preparing a solution, add the solvent to the weighed Estrone-13C2 slowly to avoid

splashing.

Perform Experimental Procedures:

Conduct all experimental manipulations within the chemical fume hood.

Decontaminate Work Surfaces:

Upon completion of the work, decontaminate all surfaces and equipment. A solution of

sodium hypochlorite can be used for cleaning, followed by a thorough rinse.

Dispose of Waste:
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Follow the disposal plan outlined in the next section.

Doff PPE:

Remove PPE in the correct order to avoid cross-contamination. Remove gloves last.

Wash Hands Thoroughly:

Wash hands with soap and water immediately after removing PPE.

Disposal Plan
Proper disposal of Estrone-13C2 and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Stream Disposal Procedure

Unused Solid Estrone-13C2

Collect in a clearly labeled, sealed, and

puncture-proof waste container. The label

should include "Hazardous Chemical Waste"

and the compound name.

Contaminated Labware (disposable)

Place all contaminated disposable items (e.g.,

pipette tips, weigh boats, gloves) in a

designated, sealed hazardous waste bag or

container.

Contaminated Labware (reusable)

Decontaminate thoroughly with a suitable

solvent and/or cleaning solution (e.g., sodium

hypochlorite solution) before washing.

Liquid Waste

Collect all liquid waste containing Estrone-13C2

in a sealed, properly labeled, and compatible

waste container. Do not mix with other waste

streams.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on

chemical waste disposal procedures and to arrange for waste pickup.
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Emergency Procedures
Incident Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For small spills, and if

trained to do so, wear appropriate PPE, cover

the spill with an absorbent material, and collect

it into a sealed container for disposal. For large

spills, contact your institution's EHS office

immediately.

All incidents, no matter how minor, must be reported to the laboratory supervisor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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